Cas no 811867-45-5 (2-bromo-6-ethenylphenol)

• Product Name: 2-bromo-6-ethenylphenol
• CAS No: 811867-45-5
• MF: C₈H₇BrO
• MW: 199.044581651688
• CID: 704340
• PubChem ID: 22999548
• Update Time: 2025-10-31

2-bromo-6-ethenylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-6-ethenyl-
• 2-bromo-6-ethenylphenol
• EN300-1914612
• DTXSID80629475
• 811867-45-5
• SCHEMBL91202

• Inchi： 1S/C8H7BrO/c1-2-6-4-3-5-7(9)8(6)10/h2-5,10H,1H2
• InChI Key： ITVXPWJVZSXFCC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C=C)=C1O

Computed Properties

• Exact Mass: 197.96803g/mol
• Monoisotopic Mass: 197.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-bromo-6-ethenylphenol

Comprehensive Analysis of 2-Bromo-6-ethenylphenol (CAS No. 811867-45-5): Properties, Applications, and Industry Trends

2-Bromo-6-ethenylphenol (CAS No. 811867-45-5) is a brominated phenolic compound with a vinyl functional group, making it a versatile intermediate in organic synthesis. Its molecular structure combines the reactivity of a brominated aromatic ring with the polymerizable ethenyl group, attracting significant interest in pharmaceutical, agrochemical, and material science research. This article explores its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and sustainable synthesis.

The compound's IUPAC name reflects its precise structure: 2-bromo-6-vinylphenol. With a molecular formula of C₈H₇BrO, it exhibits a molar mass of 199.05 g/mol. Key physical properties include a melting point range of 45-48°C and moderate solubility in organic solvents like ethyl acetate and dichloromethane. The presence of both electron-withdrawing bromo and electron-donating hydroxyl groups creates unique electronic effects, influencing its reactivity in cross-coupling reactions—a hot topic in modern organic chemistry.

Recent literature highlights 2-Bromo-6-ethenylphenol as a building block for functionalized polymers. The vinyl group enables radical polymerization, while the bromine atom facilitates palladium-catalyzed couplings (e.g., Suzuki-Miyaura reactions). This dual functionality aligns with the growing demand for multifunctional monomers in advanced material design. Researchers are investigating its potential in creating self-healing materials and stimuli-responsive coatings, addressing sustainability concerns in the coatings industry.

In pharmaceutical applications, derivatives of CAS 811867-45-5 show promise as precursors for bioactive molecules. The bromine atom serves as an excellent leaving group for nucleophilic substitutions, while the phenolic hydroxyl allows further derivatization. Current studies explore its role in synthesizing tyrosinase inhibitors—a trending research area due to their cosmetic and medicinal applications. This connects with frequent search queries about "natural phenol derivatives" and "skin-lightening agents."

The synthesis of 2-Bromo-6-ethenylphenol typically involves bromination of 2-vinylphenol or functional group interconversion strategies. Modern approaches emphasize atom economy and catalytic processes, reflecting the industry's shift toward green synthesis. A 2023 study demonstrated an improved route using microwave-assisted bromination, reducing reaction times by 60%—a technique gaining traction in process chemistry optimization discussions.

Analytical characterization of 811867-45-5 employs techniques like HPLC purity analysis (typically >97%), GC-MS for volatile impurities, and NMR spectroscopy (showing characteristic signals at δ 7.2-7.4 ppm for aromatic protons). These methods address quality control concerns frequently searched by industrial buyers. Stability studies indicate the compound requires storage under inert atmosphere at 2-8°C to prevent polymerization of the vinyl group—a practical consideration for logistics professionals.

Market trends show rising demand for halogenated phenols in electronic materials, particularly for flame-retardant additives (a top-searched application). While 2-Bromo-6-ethenylphenol itself isn't a flame retardant, its derivatives contribute to reactive flame-retardant systems—an area with 35% annual patent growth since 2020. This positions the compound as relevant to discussions about eco-friendly fire safety solutions replacing traditional brominated compounds.

Environmental and regulatory aspects of CAS 811867-45-5 follow standard protocols for brominated aromatics. Though not classified as hazardous under current GHS criteria, proper laboratory handling (gloves, eye protection) is recommended. The compound's biodegradability profile and ecotoxicological data remain active research areas, coinciding with increased searches for "phenol environmental impact" and "green bromination methods."

Future directions include exploring enzymatic bromination routes and applications in metal-organic frameworks (MOFs)—topics generating buzz in academic circles. The compound's structural features make it a candidate for designing photocatalytic systems, connecting to trending research on solar energy conversion. As industries seek specialty chemicals with precise functionality, 2-Bromo-6-ethenylphenol exemplifies how targeted molecular design meets evolving technological needs.